molecular formula C16H16O2 B8604550 (2-Hydroxy-4,6-dimethylphenyl)(2-methylphenyl)methanone CAS No. 62261-96-5

(2-Hydroxy-4,6-dimethylphenyl)(2-methylphenyl)methanone

Cat. No.: B8604550
CAS No.: 62261-96-5
M. Wt: 240.30 g/mol
InChI Key: HHRFCSWGEHLILX-UHFFFAOYSA-N
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Description

(2-Hydroxy-4,6-dimethylphenyl)(2-methylphenyl)methanone is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

62261-96-5

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

(2-hydroxy-4,6-dimethylphenyl)-(2-methylphenyl)methanone

InChI

InChI=1S/C16H16O2/c1-10-8-12(3)15(14(17)9-10)16(18)13-7-5-4-6-11(13)2/h4-9,17H,1-3H3

InChI Key

HHRFCSWGEHLILX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2O)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Anhydrous aluminum chloride (20 g.) was added in portions during 5 minutes to 3,5-dimethylphenyl o-toluate (36.3 g.) and the mixture was heated at 140°-150° C. for 3 hours. After cooling, water (300 ml.) and concentrated hydrochloric acid (25 ml.) were added and the mixture was stirred and heated on the steam-bath until hydrolysis was complete. After cooling, the mixture was stirred with diethyl ether (110 ml.) and filtered through charcoal and kieselguhr. The layers were separated and the aqueous phase was extracted with more diethyl ether (2×50 ml.). The combined ethereal solutions were washed with water, dried over sodium sulphate and evaporated in vacuo. The residue crystallised slowly. Light petroleum (b.p. 40°-60° C.; 50 ml.) was added and the solid was filtered off, washed with light petroleum (b.p. 40°-60° C.) at 0° C. and dried in a vacuum desiccator. The solid was recrystallised from methanol to give 2-hydroxy-2',4,6-trimethylbenzophenone (15.9 g.), m.p. 65° -67° C.
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20 g
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36.3 g
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300 mL
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25 mL
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110 mL
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